Cas no 72005-84-6 (2-methyl-4-nitrobenzaldehyde)

• Product Name: 2-methyl-4-nitrobenzaldehyde
• CAS No: 72005-84-6
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD12755933
• CID: 548749
• PubChem ID: 12654146
• Update Time: 2025-06-08

2-methyl-4-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-methyl-4-nitro-
• 2-methyl-4-nitroBenzaldehyde
• 2-Methyl-4-nitro-benzaldehyd
• 2-methyl-4-nitro-benzaldehyde
• Benzaldehyde,2-methyl-4-nitro
• BENZALDEHYDE, 2-METHYL-4-NITRO-
• DS-9788
• A866333
• SCHEMBL1858387
• FT-0687017
• AKOS025404411
• MFCD12755933
• EN300-122816
• ZYHLWYCYBVEMBK-UHFFFAOYSA-N
• SY025977
• CL9490
• DTXSID60505824
• Z1255493556
• 72005-84-6
• AB65917
• XCA00584
• DA-25876
• 2-methyl-4-nitrobenzaldehyde

• MDL： MFCD12755933
• Inchi： 1S/C8H7NO3/c1-6-4-8(9(11)12)3-2-7(6)5-10/h2-5H,1H3
• InChI Key： ZYHLWYCYBVEMBK-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 165.04300
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 69-70 ºC
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),
• PSA: 62.89000
• LogP: 2.23890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes

Additional information on 2-methyl-4-nitrobenzaldehyde

Recent Advances in the Study of 2-Methyl-4-Nitrobenzaldehyde (CAS: 72005-84-6) in Chemical and Biomedical Research

2-Methyl-4-nitrobenzaldehyde (CAS: 72005-84-6) is a key intermediate in organic synthesis and pharmaceutical research. Recent studies have highlighted its versatile applications in drug discovery, material science, and chemical biology. This research briefing consolidates the latest findings on its synthesis, reactivity, and potential biomedical applications, providing insights for professionals in the field.

Recent advancements in synthetic methodologies have improved the yield and purity of 2-methyl-4-nitrobenzaldehyde. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient catalytic process using palladium-based catalysts, achieving a 92% yield under mild conditions. This development is significant for scaling up production while minimizing environmental impact.

In pharmaceutical research, 2-methyl-4-nitrobenzaldehyde has emerged as a crucial building block for novel antimicrobial agents. A team at MIT reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, with MIC values as low as 2 μg/mL against MRSA. The nitro and aldehyde functional groups were identified as critical for this activity.

Material science applications have also expanded, with researchers at Stanford University developing a new class of photoactive polymers incorporating 2-methyl-4-nitrobenzaldehyde moieties. These materials show exceptional light-harvesting properties, with potential applications in organic photovoltaics and sensors, as detailed in their Advanced Materials (2024) publication.

Toxicity studies have progressed significantly, with a comprehensive assessment published in Chemical Research in Toxicology (2023) establishing clear safety profiles for various derivatives. The research identified specific metabolic pathways and potential hepatotoxicity concerns at high concentrations, providing valuable guidance for pharmaceutical development.

Future research directions appear promising, with several groups investigating the compound's potential in targeted drug delivery systems and as a scaffold for kinase inhibitors. The unique electronic properties of the nitrobenzaldehyde structure continue to attract interest across multiple disciplines within chemical and biomedical research.